Cas no 1598436-72-6 ((6-hydroxy-4-methylpyridin-3-yl)boronic acid)

• Product Name: (6-hydroxy-4-methylpyridin-3-yl)boronic acid
• CAS No: 1598436-72-6
• MF: C₆H₈BNO₃
• MW: 152.943621635437
• CID: 4607563
• Update Time: 2025-06-10

(6-hydroxy-4-methylpyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-hydroxy-4-methylpyridin-3-yl)boronic acid
• (4-methyl-6-oxo-1H-pyridin-3-yl)boronic acid

• Inchi： 1S/C6H8BNO3/c1-4-2-6(9)8-3-5(4)7(10)11/h2-3,10-11H,1H3,(H,8,9)
• InChI Key： BSPZBFCSEJAVDM-UHFFFAOYSA-N
• SMILES： B(C1C(C)=CC(=O)NC=1)(O)O

Additional information on (6-hydroxy-4-methylpyridin-3-yl)boronic acid

Recent Advances in the Application of (6-hydroxy-4-methylpyridin-3-yl)boronic acid (CAS: 1598436-72-6) in Chemical Biology and Pharmaceutical Research

The compound (6-hydroxy-4-methylpyridin-3-yl)boronic acid (CAS: 1598436-72-6) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting various diseases. This boronic acid derivative is gaining attention due to its unique chemical properties, which enable it to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern medicinal chemistry for constructing complex molecular architectures. Recent studies have highlighted its utility in the synthesis of kinase inhibitors, proteolysis targeting chimeras (PROTACs), and other small-molecule modulators of protein function.

One of the most significant applications of (6-hydroxy-4-methylpyridin-3-yl)boronic acid is in the development of Bruton's tyrosine kinase (BTK) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a critical building block in the synthesis of next-generation BTK inhibitors with improved selectivity and pharmacokinetic profiles. The researchers utilized this boronic acid derivative in a Suzuki coupling reaction to introduce the pyridinol moiety, which was essential for achieving high binding affinity to BTK while minimizing off-target effects. The resulting compounds showed promising activity in preclinical models of B-cell malignancies, underscoring the importance of this intermediate in oncology drug discovery.

Beyond its applications in kinase inhibitor development, (6-hydroxy-4-methylpyridin-3-yl)boronic acid has also been employed in the construction of PROTAC molecules. A recent Nature Chemical Biology publication (2024) described its incorporation into heterobifunctional degraders targeting estrogen receptor alpha (ERα). The boronic acid functionality served dual purposes: as a handle for synthetic modification and as a potential hydrogen bond donor/acceptor contributing to target protein binding. This study revealed that the hydroxyl group at the 6-position played a crucial role in maintaining the compound's solubility and cell permeability, addressing common challenges in PROTAC development.

From a chemical biology perspective, researchers have explored the unique reactivity of (6-hydroxy-4-methylpyridin-3-yl)boronic acid in various contexts. A 2024 ACS Chemical Biology report detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The boronic acid group undergoes specific oxidation reactions with ROS, while the hydroxypyridine moiety provides a fluorescence signal, enabling real-time monitoring of oxidative stress in live cells. This application highlights the compound's versatility beyond its traditional role as a synthetic intermediate.

The synthesis and scale-up of (6-hydroxy-4-methylpyridin-3-yl)boronic acid have also seen recent advancements. A 2023 Organic Process Research & Development paper presented an improved synthetic route that enhances yield and purity while reducing environmental impact. The new protocol employs greener solvents and catalytic systems, addressing the growing demand for sustainable chemistry practices in pharmaceutical manufacturing. These process improvements are particularly important as the compound sees increasing use in both academic research and industrial drug discovery programs.

Looking forward, the unique structural features of (6-hydroxy-4-methylpyridin-3-yl)boronic acid continue to inspire novel applications. Ongoing research is exploring its potential in covalent inhibitor design, where the boronic acid group can form reversible covalent bonds with target proteins. Additionally, its metal-coordinating properties are being investigated for applications in radiopharmaceuticals and metallodrugs. As these studies progress, this compound is likely to maintain its position as a valuable tool in chemical biology and drug discovery for years to come.